Cas no 2251053-06-0 (6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one
• CAS No: 2251053-06-0
• MF: C₁₀H₄BrClN₂O₂
• MW: 299.507960319519
• MDL: MFCD31621198
• CID: 5174777
• Update Time: 2025-05-19

6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one

• MDL： MFCD31621198
• Inchi： 1S/C10H4BrClN2O2/c11-6-2-4(12)1-5-7-9(16-8(5)6)10(15)14-3-13-7/h1-3H,(H,13,14,15)
• InChI Key： WYPJYQDHVWUMJD-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2OC3=C(Br)C=C(Cl)C=C3C=2N=1

Additional information on 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one

6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one: A Comprehensive Overview

The compound 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one, with the CAS number 2251053-06-0, represents a significant advancement in the field of heterocyclic chemistry. This compound belongs to the class of benzofuropyrimidinones, which have garnered substantial attention due to their unique structural features and potential applications in drug discovery. The molecule combines a benzofuran moiety with a pyrimidine ring system, creating a scaffold that exhibits intriguing electronic and steric properties.

Recent studies have highlighted the importance of such fused heterocycles in medicinal chemistry. The presence of bromine and chlorine substituents at positions 6 and 8, respectively, introduces additional functional diversity to the molecule. These halogen atoms not only influence the electronic characteristics of the compound but also play a crucial role in modulating its pharmacokinetic properties. For instance, bromine substitution has been shown to enhance the lipophilicity of similar compounds, which is a critical factor in drug absorption and bioavailability.

The synthesis of 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by a series of coupling reactions to introduce the pyrimidine ring and subsequent halogenation steps to install the bromine and chlorine atoms. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the synthesis process. These advancements have not only improved yield but also reduced reaction times, making this compound more accessible for further studies.

In terms of biological activity, 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one has demonstrated promising results in preliminary assays targeting various therapeutic areas. For example, recent investigations have shown that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are key players in cancer progression. Additionally, its ability to modulate other enzyme systems suggests potential applications in treating neurodegenerative diseases and inflammatory conditions.

The structural versatility of this compound also lends itself well to further modification. By strategically altering substituents or incorporating additional functional groups, researchers can explore a wide range of biological activities. For instance, substituting the bromine atom with other halogens or electron-withdrawing groups could fine-tune the compound's selectivity and efficacy against specific targets.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular composition and stereochemistry, ensuring high purity and consistency in its production.

In conclusion, 6-Bromo-8-chloro[1]benzofuro[3,2-d]pyrimidin-4(3H)-one stands as a testament to the ongoing innovation in heterocyclic chemistry. Its unique structure, coupled with its promising biological profile, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound is expected to contribute significantly to the development of next-generation drugs targeting complex diseases.